Cas no 2138410-98-5 (2-(3-Ethylphenyl)-1-methylpiperidin-4-amine)

• Product Name: 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine
• CAS No: 2138410-98-5
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6195622
• PubChem ID: 165457749
• Update Time: 2025-10-22

2-(3-Ethylphenyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-704854
• 2-(3-ethylphenyl)-1-methylpiperidin-4-amine
• 2138410-98-5
• 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine

• Inchi： 1S/C14H22N2/c1-3-11-5-4-6-12(9-11)14-10-13(15)7-8-16(14)2/h4-6,9,13-14H,3,7-8,10,15H2,1-2H3
• InChI Key： PMLRJMBOBFNYEG-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1C1C=CC=C(CC)C=1)N

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine

Comprehensive Overview of 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine (CAS No. 2138410-98-5)

2-(3-Ethylphenyl)-1-methylpiperidin-4-amine (CAS No. 2138410-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperidine core substituted with an ethylphenyl group and a methylamine moiety, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given its structural similarity to other bioactive amines.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted therapy. 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine aligns with this trend, as its scaffold is being explored for its potential in designing next-generation therapeutics. The compound's CAS No. 2138410-98-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the field. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its chemical stability and bioavailability.

One of the most intriguing aspects of 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine is its potential role in addressing neurodegenerative disorders. With the global rise in conditions like Alzheimer's and Parkinson's disease, researchers are actively investigating compounds with neuroprotective properties. The ethylphenyl and methylpiperidine groups in this molecule may interact with dopamine receptors or serotonin transporters, offering a pathway for therapeutic intervention. This has led to increased searches for terms like "piperidine derivatives for CNS disorders" and "ethylphenylamine pharmacology."

From a synthetic chemistry perspective, CAS No. 2138410-98-5 represents a versatile building block. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly valuable in the era of AI-driven drug discovery, where computational models predict bioactive molecules before lab synthesis. The compound's logP value and solubility profile are also critical parameters, often queried in databases like PubChem and ChemSpider.

Environmental and green chemistry considerations are another hot topic tied to this compound. As the pharmaceutical industry shifts toward sustainable synthesis, researchers are evaluating the eco-footprint of producing 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine. Questions like "green synthesis of piperidine derivatives" or "biodegradable amine compounds" are trending in scientific forums, reflecting a broader societal push for environmentally friendly chemistry.

In conclusion, 2-(3-Ethylphenyl)-1-methylpiperidin-4-amine (CAS No. 2138410-98-5) stands at the intersection of cutting-edge research and practical applications. Its structural elegance, combined with its potential in CNS drug development and sustainable chemistry, makes it a compound worth watching. As the scientific community continues to unravel its properties, this molecule may well become a cornerstone in the next wave of innovative therapeutics.